![molecular formula C26H18BrN5O2S B2406201 2-benzyl-5-[(7-bromo-4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]-2H-imidazo[1,2-c]quinazolin-3-one CAS No. 958717-11-8](/img/structure/B2406201.png)
2-benzyl-5-[(7-bromo-4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]-2H-imidazo[1,2-c]quinazolin-3-one
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Description
2-benzyl-5-[(7-bromo-4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]-2H-imidazo[1,2-c]quinazolin-3-one is a useful research compound. Its molecular formula is C26H18BrN5O2S and its molecular weight is 544.43. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Quinazoline Derivatives
Quinazoline derivatives are synthesized through various chemical reactions, demonstrating their relevance in medicinal chemistry and drug discovery. For instance, the synthesis of quinazolin-4(3H)-ones through amidine N-arylation showcases a method for producing substituted quinazolin-4(3H)-ones, indicating their potential in developing pharmacological agents (Li et al., 2013). Furthermore, copper-catalyzed C–N coupling and cyclization techniques offer efficient routes to synthesize benzo[4,5]imidazo[1,2-c]quinazolin-6-amines, revealing their structural complexity and diversity for various scientific applications (Dao et al., 2017).
Biological and Pharmacological Applications
Quinazoline derivatives have been investigated for their biological and pharmacological properties, including their anti-tumor and anti-microbial potentials. Some new 2-pyridylquinazoline derivatives have been synthesized and evaluated for their antiproliferative and antimicrobial activities, highlighting the versatility of quinazoline compounds in medicinal research (Eweas et al., 2021). Additionally, the synthesis of N-fused benzimidazole-4,7-diones through sequential copper-catalyzed C–N coupling/cyclization and oxidation demonstrates the creation of novel hybrid scaffolds for further pharmacological exploration (Dao et al., 2018).
properties
IUPAC Name |
2-benzyl-5-[(7-bromo-4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]-2H-imidazo[1,2-c]quinazolin-3-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H18BrN5O2S/c27-17-10-11-22-28-18(13-23(33)31(22)14-17)15-35-26-30-20-9-5-4-8-19(20)24-29-21(25(34)32(24)26)12-16-6-2-1-3-7-16/h1-11,13-14,21H,12,15H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCXHUALIVVIQEU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC2C(=O)N3C(=N2)C4=CC=CC=C4N=C3SCC5=CC(=O)N6C=C(C=CC6=N5)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H18BrN5O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
544.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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